2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol

• IUPAC Name: 2-[[2-(dimethylamino)ethyl-methylamino]methyl]-4-nitrophenol
• InChI: InChI=1S/C12H19N3O3/c1-13(2)6-7-14(3)9-10-8-11(15(17)18)4-5-12(10)16/h4-5,8,16H,6-7,9H2,1-3H3
• InChI Key: ZHEQHJICGQGEQF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=C(C=CC(=C1)[N+](=O)[O-])O
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol

Description

2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol, also known as DNAN, is a synthetic nitroaromatic compound that has gained significant attention in recent years due to its potential use as an explosive. DNAN is a yellow crystalline solid that is soluble in most organic solvents and water. The compound has a high melting point of 210-212°C and a molecular weight of 259.28 g/mol. DNAN is synthesized using a multistep process that involves the reaction of nitrophenol with dimethylaminoethylamine and formaldehyde.

Mechanism of Action

The mechanism of action of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol as an explosive is based on its ability to rapidly release energy upon detonation. The compound undergoes a rapid exothermic reaction that produces a large amount of heat and gas. This gas expands rapidly, creating a shock wave that can cause significant damage to surrounding structures. The exact mechanism of action of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol as a pharmaceutical or agrochemical is not well understood and requires further research.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol on humans and animals are not well studied. However, it is known that exposure to high levels of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol can cause skin irritation, respiratory problems, and eye damage. 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is also classified as a mutagen and a potential carcinogen, indicating that long-term exposure to the compound may increase the risk of cancer.

Advantages and Limitations for Lab Experiments

2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol has several advantages for use in laboratory experiments. The compound is stable and can be stored for long periods without degradation. 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is also highly soluble in most organic solvents, making it easy to work with in the lab. However, 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is highly toxic and requires careful handling and disposal. In addition, the synthesis of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is a complex process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the use of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol as a precursor for the synthesis of other compounds, including pharmaceuticals and agrochemicals. Additionally, further studies are needed to understand the potential health effects of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol exposure and to develop safety guidelines for handling and disposal of the compound.

Synthesis Methods

2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is synthesized using a multistep process that involves the reaction of nitrophenol with dimethylaminoethylamine and formaldehyde. The first step in the synthesis of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol involves the reaction of nitrophenol with formaldehyde to form 2,4-dinitrophenol (DNP). DNP is then reacted with dimethylaminoethylamine to form 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol. The synthesis of 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol is a complex process that requires careful control of reaction conditions and purification steps to ensure a high yield and purity of the final product.

Scientific Research Applications

2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol has been extensively studied for its potential use as an explosive. The compound has a high energy content and is less sensitive to shock and friction than traditional explosives such as TNT. 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol has also been shown to have a lower environmental impact than other explosives, making it an attractive alternative for military and industrial applications. In addition, 2-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-4-nitrophenol has been studied for its potential use in the synthesis of other compounds, including pharmaceuticals and agrochemicals.